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Compound of Interest

Compound Name: Dicamba

Cat. No.: B1670444 Get Quote

This technical support center provides researchers, scientists, and agricultural professionals

with best practices, troubleshooting guidance, and frequently asked questions (FAQs) to

minimize the off-target movement of dicamba in experimental plot settings. Adherence to these

guidelines is critical for ensuring experimental integrity and preventing injury to susceptible

non-target plants.

Frequently Asked Questions (FAQs)
Q1: What are the primary mechanisms of dicamba off-target movement?

A1: Dicamba can move off-target through three primary mechanisms:

Physical Particle Drift: This occurs during application when wind carries small spray droplets

away from the intended target area. It is the most common form of off-target movement for

any herbicide.[1] Factors influencing particle drift include wind speed, boom height, nozzle

type, and pressure.[2][3]

Volatility (Vapor Drift): This happens after the spray has been deposited on the target (plants

or soil). The liquid dicamba can turn into a gas (volatilize) and move with the air currents.[4]

[5] Volatility is influenced by the dicamba formulation, temperature, humidity, and tank-mix

partners. New formulations are designed to be less volatile, but the risk is not eliminated.

Sprayer Contamination: Herbicide residues can remain in the sprayer tank, hoses, filters,

and nozzles after an application. If the equipment is not thoroughly cleaned, these residues
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can be unintentionally applied to sensitive crops in subsequent applications.

Q2: Why is temperature inversion a critical factor for dicamba applications?

A2: A temperature inversion is an atmospheric condition where a layer of warm air traps a layer

of cooler, denser air near the ground. This stable air mass prevents the vertical mixing of air. If

dicamba is sprayed during an inversion, fine spray droplets can become suspended in the cool

air layer and travel long distances horizontally with very light winds, potentially for miles, before

settling on non-target areas. Spraying during an inversion is prohibited by most pesticide

labels.

Q3: What are the classic visual symptoms of dicamba injury on susceptible plants like non-

tolerant soybeans?

A3: Non-tolerant soybeans are extremely sensitive to dicamba. Symptoms typically appear on

new growth within 7 to 21 days after exposure. Key symptoms include:

Leaf Cupping: An upward curling or cupping of the trifoliate leaves is the most characteristic

symptom.

Leaf Strapping: Veins on affected leaves may appear parallel to each other instead of the

normal net-like pattern.

Stunted Growth: Plants exposed to dicamba may be stunted compared to unaffected plants.

Discoloration: The tips of newly emerged, cupped leaves may turn brown or cream-colored.

It's important to note that symptom severity depends on the dose of exposure; low doses may

only cause slight leaf wrinkling.

Q4: Can I tank-mix other products with dicamba formulations?

A4: Only tank-mix products that are explicitly listed as approved on the specific dicamba
product's website or label. Unapproved tank-mix partners can alter the spray solution's pH,

which may increase dicamba volatility. For example, glyphosate salts of volatile amines can

increase volatility, whereas newer regulations require the use of an approved pH buffering

agent (volatility reduction adjuvant) in every tank mix.
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Troubleshooting Guide
Problem: My control plots or neighboring sensitive plots show signs of dicamba injury.

Possible Cause 1: Physical Particle Drift

Troubleshooting Steps:

Review Application Records: Check the recorded wind speed and direction during the

application. Was the wind blowing toward the affected plots? Wind speeds must be

between 3 and 10 mph. Applications must stop if the wind shifts toward sensitive areas.

Examine Injury Pattern: Physical drift typically results in a gradient of injury, with the most

severe symptoms closest to the source (the sprayed plot) and decreasing with distance.

Verify Equipment Settings: Confirm that the boom height was no more than 24 inches

above the target canopy and that an approved, drift-reducing nozzle was used at the

correct pressure.

Possible Cause 2: Volatilization (Vapor Drift)

Troubleshooting Steps:

Review Weather Data: Check the temperature and humidity records for the period during

and after application. High temperatures (e.g., above 80-86°F) and low humidity increase

the risk of volatilization.

Examine Injury Pattern: Unlike particle drift, injury from volatilization may appear more

uniform across a large area or an entire plot, as the vapor can travel and settle evenly.

Check for Temperature Inversion: Determine if the application occurred during a

temperature inversion (e.g., late evening, early morning with clear skies and calm winds).

Signs include ground fog, dew, or smoke that hangs in the air without rising.

Possible Cause 3: Sprayer Contamination

Troubleshooting Steps:
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Review Sprayer Logs: Verify that a thorough, triple-rinse cleanout procedure was

performed and documented after the last dicamba application and before spraying other

plots.

Examine Injury Pattern: Contamination often results in streaky or spotty injury patterns

within a plot, corresponding to where the sprayer boom passed. The initial spray pass may

show the most severe symptoms.

Inspect the Sprayer: Check for residue in filters, screens, boom ends, and hoses. These

are common areas where herbicide residues can accumulate.

Key Data & Application Requirements
The following tables summarize critical quantitative data for minimizing dicamba off-target

movement. Note: These are general guidelines; always consult the specific product label for

the most current and legally binding requirements.

Table 1: Environmental Conditions for Dicamba Application

Parameter Requirement Rationale

Wind Speed 3–10 mph

Below 3 mph may indicate
a temperature inversion;
above 10 mph increases
particle drift risk.

Wind Direction Away from sensitive crops

Prevents direct particle drift

onto susceptible plants.

Application must stop if wind

blows toward sensitive areas.

Time of Day
1 hour after sunrise to 2 hours

before sunset

Avoids the time periods when

temperature inversions are

most likely to form and

intensify.

| Temperature Inversion | DO NOT spray | Suspended droplets can travel long distances in the

stable air of an inversion, causing widespread damage. |
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Table 2: Equipment and Buffer Zone Requirements

Parameter Requirement Rationale

Boom Height
Max. 24 inches above
target canopy

Reduces the distance
spray droplets must travel,
minimizing their exposure
to wind.

Ground Speed
Max. 15 mph (5 mph on field

edges recommended)

Slower speeds improve spray

deposition and help maintain a

consistent low boom height.

Approved Nozzles
Use only label-approved

nozzles (e.g., TTI, AI)

Produce extremely coarse to

ultra-coarse droplets that are

less prone to drift.

Downwind Buffer 240 feet (standard)

Provides a mandatory safety

zone to protect downwind

sensitive areas.

| Endangered Species Buffer | 310 feet downwind + 57 feet omnidirectional | Increased buffer in

designated counties to protect federally listed endangered species. |

Experimental Protocols
Protocol 1: Sprayer Triple-Rinse Cleanout

This protocol is essential to prevent cross-contamination between experimental plots.

Objective: To thoroughly remove dicamba residues from all sprayer components.

Materials: Clean water source, commercial tank cleaning agent (detergent or ammonia-

based), personal protective equipment (PPE).

Procedure:

Initial Flush (In-Field): Immediately after application, drain the sprayer sump completely.

Flush the tank, hoses, and booms with clean water for at least five minutes, spraying the
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rinsate onto the just-treated plot.

First Rinse (with Cleaner): Fill the tank to at least 10% of its capacity with clean water. Add

a commercial tank cleaner according to its label instructions.

Circulate: Agitate the solution and recirculate it through the entire system (including

bypass lines and nozzles) for at least 15 minutes.

Clean Components: While the solution circulates, remove all nozzles, screens, and filters.

Soak and clean them separately in a bucket with the cleaning solution.

Flush and Drain: Flush the cleaning solution through the booms. Drain the entire system

completely.

Second Rinse (Clean Water): Refill the tank with clean water (at least 10% capacity).

Flush the entire system again. Drain completely.

Third Rinse (Clean Water): Repeat the clean water rinse. Drain the system one final time.

Documentation: Record the date, time, and cleaning agent used in the sprayer logbook.

Protocol 2: Field Bioassay for Detecting Off-Target Movement

This protocol can be used to confirm the presence of biologically active dicamba residues in

soil or on plant foliage in non-target plots.

Objective: To determine if dicamba is present at concentrations high enough to cause injury

to a sensitive indicator species.

Materials: Small pots, potting soil (for control), soil samples from suspect and non-suspect

areas, seeds of a highly sensitive indicator plant (e.g., non-tolerant soybean, tomato),

watering can.

Procedure:

Soil Collection: Collect soil samples from the top 2-4 inches of the potentially affected plot

("suspect soil"). Also, collect soil from an area known to have no dicamba exposure to

serve as a control ("clean soil").
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Potting: Fill at least three pots with "suspect soil" and three pots with "clean soil".

Planting: Plant 10-20 seeds of the indicator species in each pot at the appropriate depth.

Growth Conditions: Place all pots in a controlled environment (greenhouse or growth

chamber) with adequate light, temperature, and water. Ensure all pots receive identical

treatment.

Observation: Monitor the pots daily for 14-21 days. Observe germination rates and look for

characteristic dicamba injury symptoms (leaf cupping, stunting) on the emerging

seedlings.

Analysis: Compare the growth and health of plants in the "suspect soil" to those in the

"clean soil". The presence of injury symptoms in the "suspect soil" pots, but not the "clean

soil" pots, indicates the presence of damaging levels of dicamba.
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Pre-Application Checklist

Application & Post-Application

Start: Plan Dicamba
Application

Check Product Label &
State Regulations

Check Weather Forecast
(Wind 3-10 mph, No Inversion)

Identify Sensitive Areas &
Calculate Buffers

Verify Sprayer Setup
(Nozzles, Pressure, Height)

Go / No-Go?

No-Go (Wait)

Apply Dicamba

Go

Continuously Monitor
Wind & Weather

Wind Shift Toward
Sensitive Area? Application Complete

FinishedNo

STOP APPLICATION

Yes

Perform Triple-Rinse
Cleanout Immediately

Document All Details
(within 72 hrs)

Click to download full resolution via product page

Caption: Workflow for a compliant dicamba application process.
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During Application Post-Application Pre/Post Application

Off-Target Movement

Physical Drift Volatility (Vapor) Contamination

High Wind Speed
(>10 mph)

High Boom Height
(>24 in)

Incorrect Nozzle/
High Pressure High Temperature Dicamba Formulation Tank Mix Partners

(e.g., low pH) Temperature Inversion Improper Sprayer
Cleanout

Click to download full resolution via product page

Caption: Key factors contributing to dicamba off-target movement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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